Methyl 4-(bromomethyl)-2-chlorobenzoate

• IUPAC Name: methyl 4-(bromomethyl)-2-chlorobenzoate
• InChI: InChI=1S/C9H8BrClO2/c1-13-9(12)7-3-2-6(5-10)4-8(7)11/h2-4H,5H2,1H3
• InChI Key: LGEMXFQDNNYNGQ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=C(C=C1)CBr)Cl
• Molecular Formula: C9H8BrClO2
• Molecular Weight: 263.51 g/mol
• CAS No.: 143572-60-5

Description

Methyl 4-(bromomethyl)-2-chlorobenzoate (MBMCB) is an organic compound that has been studied for its potential application in a variety of scientific research and laboratory experiments. This compound is a derivative of benzoic acid, which is a naturally occurring carboxylic acid found in many plants and animals. MBMCB is a halogenated compound, meaning it has a bromine atom and a chlorine atom attached to the benzene ring. This compound has been studied for its potential applications in organic synthesis, biochemistry, and pharmacology.

Scientific Research Applications

Regioselectivity in Radical Nucleophilic Substitution

The regioselectivity of methyl chlorobenzoate analogues, including methyl 4-(bromomethyl)-2-chlorobenzoate, is an area of interest in chemical research. Studies have shown the relative reactivity of chlorine as the leaving group in these compounds, particularly in relation to the SRN1 mechanism. Such research aids in understanding the behavior of these molecules in different chemical reactions and their potential applications in synthesis and industrial processes (Montañez, Uranga, & Santiago, 2010).

Synthesis Optimization

Research into the synthesis of Methyl 4-(bromomethyl)benzoate, closely related to this compound, has been conducted to optimize the production process. By adjusting various factors like molar ratios, reaction times, and temperatures, a high yield of the product can be achieved. This is crucial for the efficient and cost-effective production of these compounds for various industrial uses (Bi Yun-mei, 2012).

Pilot Plant Synthesis and Process Development

In the industrial context, the development of scalable processes for synthesizing compounds like methyl 2-bromo-6-chlorobenzoate, which shares a structural similarity with this compound, is significant. Such studies focus on the practical aspects of large-scale production, including temperature control and reaction mechanisms, to ensure efficient and safe industrial synthesis (Hickey et al., 2005).

Utility in Extended Oxazoles Synthesis

This compound and its analogues find applications in the synthesis of extended oxazoles. These compounds serve as reactive scaffolds in the synthesis of various oxazole derivatives, which are important in pharmaceutical research and development (Patil & Luzzio, 2016).

Spectroscopic and Structural Investigations

Understanding the molecular structure and properties of compounds like 4-bromomethyl-5-methyl-1,3-dioxol-2-one, structurally related to this compound, is essential for their application in various fields. Spectroscopic techniques like FTIR, FT-Raman, and quantum chemical simulations provide insights into their structural parameters, electron density, molecular shape, and reactive centers, which are crucial for their application in chemical synthesis and material science (Carthigayan et al., 2014).

Safety and Hazards

“Methyl 4-(bromomethyl)-2-chlorobenzoate” is considered hazardous. It may cause skin irritation, serious eye irritation, and may cause respiratory irritation. It is harmful if swallowed and may cause allergy or asthma symptoms or breathing difficulties if inhaled. Safety measures include wearing protective gloves, clothing, and eye/face protection, and ensuring good ventilation during handling.

Mechanism of Action

Target of Action

Methyl 4-(bromomethyl)-2-chlorobenzoate is a chemical compound that is often used as an intermediate in the synthesis of other compounds . The primary targets of this compound are typically other organic molecules in a chemical reaction .

Mode of Action

The compound is known to participate in Suzuki–Miyaura cross-coupling reactions . In these reactions, the bromomethyl group on the compound can act as an electrophile, reacting with organoboron reagents in the presence of a palladium catalyst . This results in the formation of a new carbon-carbon bond .

Biochemical Pathways

While the specific biochemical pathways affected by this compound may vary depending on the context, it’s primarily used in the synthesis of other compounds rather than in biological systems . Its role in suzuki–miyaura cross-coupling reactions is well-documented . These reactions are widely used in organic chemistry for the formation of carbon-carbon bonds .

Pharmacokinetics

It’s primarily used in a laboratory or industrial setting for the synthesis of other compounds .

Result of Action

The primary result of the action of this compound is the formation of a new compound through a Suzuki–Miyaura cross-coupling reaction . The exact molecular and cellular effects would depend on the specific compounds being synthesized .

Synthesis routes and methods

Procedure details

Add benzoyl peroxide (308 mg, 1.27 mmol) to a mixture of methyl-3-chloro-4-metylbenzoate (4.7 g, 25.5 mmol) and N-bromosuccinimide (4.98 g, 28.00 mmol) in anhydrous carbon tetrachloride (100 mL). Reflux the reaction mixture for 4 hrs and cool to room temperature. Filter the reaction mixture and concentrate the filtrate to provide the title compound as a crude oil (7.6 g, 28.8 mmol). MS (m/z): 264 (M+1).